Cas no 501944-63-4 (5-(4-Ethynylphenyl)-1,3-oxazole)

• Product Name: 5-(4-Ethynylphenyl)-1,3-oxazole
• CAS No: 501944-63-4
• MF: C₁₁H₇NO
• MW: 169.179382562637
• CID: 366178
• PubChem ID: 18525707
• Update Time: 2025-04-19

5-(4-Ethynylphenyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• Oxazole,5-(4-ethynylphenyl)-
• 4-(1,3-Oxazol-5-yl)phenylacetylene
• 5-(4-Ethynylphenyl)-1,3-oxazole
• 5-(4-Ethynylphenyl)oxazole
• Oxazole,5-(4-ethynylphenyl)
• CYRYZDZQFDRTHD-UHFFFAOYSA-N
• DTXSID60594470
• CS-0453068
• FT-0722164
• J-516243
• 501944-63-4
• BDBM50607376
• CHEMBL5219344
• AKOS006237431
• PS-6177
• SCHEMBL1007903
• DB-071124

• MDL： MFCD08435847
• Inchi： 1S/C11H7NO/c1-2-9-3-5-10(6-4-9)11-7-12-8-13-11/h1,3-8H
• InChI Key： CYRYZDZQFDRTHD-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 169.05300
• Monoisotopic Mass: 169.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Melting Point: 75.5-77.5
• PSA: 26.03000
• LogP: 2.32290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles